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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like Iminodiacetic acid hydrochloride is paramount. This guide

provides immediate, procedural, and step-by-step information for the safe management of this

compound in a laboratory setting.

Operational Plan: From Receipt to Disposal
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1][2][3][4]

Do not store at temperatures above 24°C (75.2°F).[1]

Keep away from heat, sparks, and open flames.[2][5]

2. Handling:

Use in a well-ventilated area.[2][4][6] If dust or aerosols are generated, use a local exhaust

ventilation system.[1][7]

Avoid breathing dust.[1][5][8] If ventilation is insufficient, wear a suitable dust respirator.[1]
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Avoid contact with skin and eyes.[1][2][4][5][8]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles or

glasses, gloves, and a lab coat.[1][4][5][7] For larger spills, a full suit and boots may be

necessary.[1]

Wash hands thoroughly after handling.[2][4][5][8] Do not eat, drink, or smoke in the handling

area.[5][6]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4][5] Seek medical attention.[3][4][5]

Skin Contact: Immediately flush skin with plenty of water.[1] Remove contaminated clothing

and shoes.[1][4] Wash clothing before reuse.[1][4] Seek medical attention if irritation occurs.

[1][9]

Inhalation: Move the person to fresh air.[1][4][5] If not breathing, give artificial respiration.[1]

[4][5] If breathing is difficult, give oxygen.[1][4] Get medical attention.[1][4][5]

Ingestion: Do NOT induce vomiting.[4][5] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of milk or water.[4] Never give anything by mouth to

an unconscious person.[4][5] Seek medical attention.[5]

Disposal Plan
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal

company.[8]
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Contaminated packaging should be disposed of as unused product.[8]

Quantitative Data Summary
Property Value

Appearance White to almost white crystal powder

Melting Point 250°C

Acute Toxicity (LD50) Intraperitoneal (mouse): 250 mg/kg

Hazards
Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[3][5][8]

Experimental Workflow: Chemical Spill Response
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Caption: Workflow for responding to a chemical spill of Iminodiacetic acid hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8638863?utm_src=pdf-body-img
https://www.benchchem.com/product/b8638863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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